Cas no 87346-53-0 (Benzoic acid, 4-methoxy-3-(methylthio)-)

• Product Name: Benzoic acid, 4-methoxy-3-(methylthio)-
• CAS No: 87346-53-0
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD20640312
• CID: 657281
• PubChem ID: 11019843
• Update Time: 2025-06-07

Benzoic acid, 4-methoxy-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-(methylthio)-
• 4-methoxy-3-methylsulfanylbenzoic acid
• DTXSID10452132
• 4-METHOXY-3-(METHYLSULFANYL)BENZOIC ACID
• CS-0195850
• MFCD20640312
• 4-methoxy-3-(methylthio)benzoicacid
• IKLIRIKNLSNYOF-UHFFFAOYSA-N
• BS-24050
• 87346-53-0
• 4-methoxy-3-(methylthio)benzoic acid
• SCHEMBL4455295

• MDL： MFCD20640312
• Inchi： 1S/C9H10O3S/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： IKLIRIKNLSNYOF-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 4-methoxy-3-(methylthio)-

Comprehensive Guide to Benzoic acid, 4-methoxy-3-(methylthio)- (CAS No. 87346-53-0): Properties, Applications, and Market Insights

Benzoic acid, 4-methoxy-3-(methylthio)- (CAS No. 87346-53-0) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with methoxy and methylthio functional groups. This compound, also known as 4-methoxy-3-(methylthio)benzoic acid, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The growing interest in sulfur-containing aromatic compounds and methoxy-substituted benzoic acids has positioned this molecule as a valuable intermediate in organic synthesis.

The chemical structure of Benzoic acid, 4-methoxy-3-(methylthio)- features a benzene ring substituted at the 1-position with a carboxylic acid group, at the 4-position with a methoxy group (-OCH₃), and at the 3-position with a methylthio group (-SCH₃). This combination of electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups creates interesting electronic properties that influence its reactivity. The compound typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like ethanol, methanol, and acetone, but limited solubility in water.

In pharmaceutical applications, 4-methoxy-3-(methylthio)benzoic acid serves as a key building block for the synthesis of various drug candidates. Researchers have explored its potential in developing anti-inflammatory agents and antioxidant compounds, particularly due to the presence of the methoxy group which is known to contribute to biological activity. The compound's structure makes it valuable for creating modified benzoic acid derivatives with enhanced pharmacological properties. Recent studies in medicinal chemistry have highlighted the importance of such sulfur-containing aromatic acids in drug design.

The agrochemical industry utilizes Benzoic acid, 4-methoxy-3-(methylthio)- as an intermediate in the production of crop protection agents. Its structural features make it suitable for developing novel pesticides and plant growth regulators, especially those targeting specific enzymatic pathways in plants. The compound's stability and reactivity profile allow for various chemical modifications, enabling the creation of derivatives with tailored biological activities. This has become particularly relevant as the agricultural sector seeks environmentally friendly alternatives to traditional agrochemicals.

From a synthetic chemistry perspective, 87346-53-0 offers interesting possibilities for organic transformations. The carboxylic acid group provides an anchor point for esterification or amidation reactions, while the methoxy and methylthio groups can participate in various electrophilic aromatic substitution reactions. Chemists value this compound for its ability to undergo selective modifications at different positions on the aromatic ring, making it a versatile starting material for complex organic synthesis projects.

The market for Benzoic acid, 4-methoxy-3-(methylthio)- has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Manufacturers have focused on developing efficient synthetic routes to produce this compound at commercial scales while maintaining high purity standards. Quality control typically involves analytical techniques like HPLC analysis and spectroscopic characterization to ensure batch-to-batch consistency. The compound is generally supplied in multi-kilogram quantities with purity specifications ranging from 95% to 99% depending on application requirements.

Environmental and safety considerations for handling 4-methoxy-3-(methylthio)benzoic acid follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this material. Storage typically involves keeping the compound in a cool, dry place away from strong oxidizers. Disposal should follow local regulations for organic chemical waste, with particular attention to potential sulfur-containing decomposition products.

Recent research trends have explored the potential of Benzoic acid, 4-methoxy-3-(methylthio)- in materials science applications. The compound's aromatic structure and functional groups make it a candidate for incorporation into specialty polymers or as a modifier in advanced material formulations. Some studies have investigated its use in creating functionalized surfaces for sensor applications, leveraging the specific interactions of its sulfur and oxygen-containing groups with target analytes.

For researchers and industrial users seeking high-purity 87346-53-0, several specialty chemical suppliers offer this compound with detailed technical specifications. Procurement considerations include purity grade, packaging options, and compliance with relevant industry standards. The development of custom synthesis protocols for specific derivative formations has become an important service offered by manufacturers catering to the pharmaceutical and agrochemical sectors.

Analytical characterization of Benzoic acid, 4-methoxy-3-(methylthio)- typically combines multiple techniques for comprehensive identification. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure, while Mass Spectrometry (MS) confirms the molecular weight and fragmentation pattern. Infrared (IR) spectroscopy helps identify characteristic functional groups, and melting point determination serves as a quick purity check. These analytical methods ensure proper identification and quality assessment of the material.

The future outlook for 4-methoxy-3-(methylthio)benzoic acid appears promising as new applications continue to emerge. Ongoing research in green chemistry approaches may lead to more sustainable production methods, while exploration of its biological activities could uncover novel therapeutic applications. The compound's versatility as a synthetic intermediate ensures its continued relevance in chemical research and industrial applications across multiple sectors.